N-cyclohexylcyclohexanimine
Description
N-Cyclohexylcyclohexanimine, also known as dicyclohexylamine (DCHA), is a secondary amine featuring two cyclohexyl groups bonded to a central nitrogen atom. It is widely utilized in industrial and pharmaceutical contexts.
Properties
CAS No. |
10468-40-3 |
|---|---|
Molecular Formula |
C12H21N |
Molecular Weight |
179.3 g/mol |
IUPAC Name |
N-cyclohexylcyclohexanimine |
InChI |
InChI=1S/C12H21N/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h11H,1-10H2 |
InChI Key |
QAFRYXRYDOBFEF-UHFFFAOYSA-N |
SMILES |
C1CCC(CC1)N=C2CCCCC2 |
Canonical SMILES |
C1CCC(CC1)N=C2CCCCC2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Alkyl-Substituted Cyclohexanamine Derivatives
Key Findings:
- Hydrophobicity : Longer alkyl chains (e.g., hexyl in N-hexylcyclohexanamine) increase hydrophobicity compared to methyl or ethyl derivatives .
- Reactivity : N-Methylcyclohexylamine (C₇H₁₅N) exhibits higher volatility and flammability due to its smaller molecular size .
- Safety : N,N-Diethylcyclohexylamine poses acute toxicity risks upon inhalation, requiring stringent ventilation , whereas this compound’s hazards are primarily thermal .
Aryl- and Mixed-Substituted Cyclohexanamines
Table 2: Aryl- and Mixed-Substituted Derivatives
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